cis-4P-PDOT

• Molecular Formula: C19H21NO
• Molecular Weight: 279.4 g/mol
• InChI: InChI=1S/C19H21NO/c1-2-19(21)20-16-12-15-10-6-7-11-17(15)18(13-16)14-8-4-3-5-9-14/h3-11,16,18H,2,12-13H2,1H3,(H,20,21)/t16-,18+/m1/s1
• InChIKey: RCYLUNPFECYGDW-AEFFLSMTSA-N

cis-4P-PDOT: MT2-Selective Research Tool

cis-4P-PDOT (cis-4-phenyl-2-propionamidotetralin) is a potent and highly selective antagonist of the MT2 melatonin receptor subtype [1]. It belongs to the 4-phenyl-2-propionamidotetralin class of melatonin receptor ligands and is distinguished from its trans-isomer and other MT2-preferring compounds by its unique stereochemical configuration, which confers superior binding affinity and functional selectivity for the MT2 receptor over the MT1 subtype [2]. The compound is a key pharmacological probe used to dissect the specific roles of MT2 receptors in various biological systems, including circadian rhythm regulation, neuroprotection, and cellular signaling [3].

Stereochemically defined cis-4P-PDOT isomer for MT2 receptor studies

Supports MT2-selective antagonist research in circadian rhythm and signaling models

Used in neuroprotection pathway and cellular signaling assay contexts

• [1] Lucarini S, Bedini A, Spadoni G, Piersanti G. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT2 melatonin receptor antagonist. Org Biomol Chem. 2008;6(1):147-50. View Source
• [2] Bedini A, Lucarini S, Spadoni G, Tarzia G, Scaglione F, Dugnani S, et al. Toward the definition of stereochemical requirements for MT2-selective antagonists and partial agonists by studying 4-phenyl-2-propionamidotetralin derivatives. J Med Chem. 2011;54(24):8362-72. View Source
• [3] Dubocovich ML, Yun K, Al-Ghoul WM, Benloucif S, Masana MI. Selective MT2 melatonin receptor antagonists block melatonin-mediated phase advances of circadian rhythms. FASEB J. 2005;19(5):1-16. View Source

cis-4P-PDOT Stereochemistry & Isomeric Purity

A common pitfall in melatonin receptor pharmacology is the assumption that '4P-PDOT' refers to a single, uniform compound. In reality, the term encompasses a mixture of cis- and trans-diastereomers, with dramatically different pharmacological profiles [1]. The cis-isomer (cis-4P-PDOT) exhibits approximately 220-fold higher affinity for the MT2 receptor (pKi = 10.8) compared to the trans-isomer (pKi = 8.45) [2]. Furthermore, the cis-configuration confers significantly greater MT2/MT1 selectivity (225-fold) than the trans-isomer or the mixed diastereomeric product [3]. Using undefined mixtures or the incorrect isomer introduces irreproducible experimental variability, confounding data interpretation and leading to false conclusions about MT2-specific functions. For precise, replicable research, the defined cis-isomer is essential [4].

Stereoisomer mismatch

trans-4P-PDOT or diastereomeric mixtures show >200-fold lower MT2 affinity and may shift selectivity profile; experimental variability may arise if isomer identity is unverified.

Receptor-subtype selectivity gap

Luzindole’s limited MT2/MT1 selectivity (~15-fold) can confound MT2-specific attribution; cis-4P-PDOT offers a markedly different selectivity window for pathway dissection.

Functional profile ambiguity

Mixed 4P-PDOT preparations may exhibit partial agonist activity, complicating antagonist-mode interpretation; the defined cis-isomer helps maintain a consistent antagonist endpoint.

• [1] Lucarini S, Bedini A, Spadoni G, Piersanti G. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT2 melatonin receptor antagonist. Org Biomol Chem. 2008;6(1):147-50. View Source
• [2] Bedini A, Lucarini S, Spadoni G, Tarzia G, Scaglione F, Dugnani S, et al. Toward the definition of stereochemical requirements for MT2-selective antagonists and partial agonists by studying 4-phenyl-2-propionamidotetralin derivatives. J Med Chem. 2011;54(24):8362-72. View Source
• [3] Rivara S, Mor M, Bedini A, Spadoni G, Tarzia G. MT2 selective melatonin receptor antagonists: design and structure-activity relationships. Curr Top Med Chem. 2008;8(11):954-68. View Source
• [4] Spadoni G, Bedini A, Rivara S, Mor M. Melatonin receptor agonists: new options for insomnia and depression treatment. CNS Neurosci Ther. 2011;17(6):733-41. View Source

cis-4P-PDOT Pharmacological Evidence

MT2 Binding Affinity: cis vs. trans Isomer

The cis-isomer of 4P-PDOT demonstrates a substantially higher binding affinity for the MT2 receptor compared to its trans counterpart. The pKi value for cis-4P-PDOT is 10.8, corresponding to a Ki of approximately 0.016 nM. In contrast, the trans-isomer exhibits a pKi of 8.45, or a Ki of approximately 3.55 nM [1]. This difference highlights the critical importance of stereochemistry for optimal receptor interaction.

MT2 Binding Affinity

Head-to-head

cis: pKi 10.8 (Ki ≈ 0.016 nM)
trans: pKi 8.45 (Ki ≈ 3.55 nM)

220-fold higher affinity for cis-isomer

Supports stereochemical-control context for assay sensitivity

Radioligand binding, human MT2 receptors

Evidence Dimension	MT2 receptor binding affinity (pKi and derived Ki)
Target Compound Data	pKi = 10.8 (Ki ≈ 0.016 nM)
Comparator Or Baseline	trans-4P-PDOT: pKi = 8.45 (Ki ≈ 3.55 nM)
Quantified Difference	cis-4P-PDOT has a 220-fold higher affinity than the trans-isomer.
Conditions	Radioligand binding assays on human MT2 receptors expressed in mammalian cell lines [1].

Why This Matters

Ensures the use of the most potent and stereochemically pure compound, maximizing assay sensitivity and minimizing the required concentration, which reduces off-target effects and costs.

• [1] Bedini A, Lucarini S, Spadoni G, Tarzia G, Scaglione F, Dugnani S, et al. Toward the definition of stereochemical requirements for MT2-selective antagonists and partial agonists by studying 4-phenyl-2-propionamidotetralin derivatives. J Med Chem. 2011;54(24):8362-72. View Source

MT2/MT1 Selectivity vs. Luzindole

cis-4P-PDOT exhibits a high selectivity for the MT2 receptor over MT1, with a 225-fold difference in binding affinity. In contrast, the commonly used alternative, luzindole, shows only a 15- to 25-fold selectivity for MT2 over MT1 (Ki values of 10.2 nM for MT2 and 158 nM for MT1) [2]. The trans-isomer of 4P-PDOT also shows a much lower selectivity of approximately 60-fold [1]. This makes cis-4P-PDOT a more precise tool for experiments where MT1 receptor engagement must be strictly minimized.

MT2/MT1 Selectivity

Reported

cis-4P-PDOT: 225-fold MT2/MT1
Luzindole: ~15.5-fold

cis-4P-PDOT shows ~14.5× higher selectivity over luzindole

Enables MT2-specific pathway interpretation

Human cloned MT1/MT2 binding data cross-comparison

Evidence Dimension	MT2/MT1 receptor binding selectivity (fold difference in Ki or pKi)
Target Compound Data	225-fold selectivity for MT2 over MT1
Comparator Or Baseline	Luzindole: 15.5-fold selectivity (MT2 Ki = 10.2 nM; MT1 Ki = 158 nM); trans-4P-PDOT: ~60-fold selectivity [1].
Quantified Difference	cis-4P-PDOT is approximately 14.5-fold more selective than luzindole and 3.75-fold more selective than trans-4P-PDOT.
Conditions	Comparative analysis of data from radioligand binding assays on human cloned MT1 and MT2 receptors [REFS-1, REFS-2].

Why This Matters

High MT2/MT1 selectivity is crucial for correctly attributing a biological effect to MT2 receptor activation or blockade, avoiding confounding results from MT1 receptor involvement.

• [1] Bedini A, Lucarini S, Spadoni G, Tarzia G, Scaglione F, Dugnani S, et al. Toward the definition of stereochemical requirements for MT2-selective antagonists and partial agonists by studying 4-phenyl-2-propionamidotetralin derivatives. J Med Chem. 2011;54(24):8362-72. View Source
• [2] Probes & Drugs Portal. Luzindole (PD016731). View Source

Pure MT2 Antagonist Activity

Studies on 4P-PDOT mixtures (containing both cis and trans isomers) have reported partial agonist activity at the MT2 receptor, with a relative intrinsic activity of 0.37 [2]. This partial agonism can complicate the interpretation of experiments designed to probe pure antagonism. In contrast, research focusing on the stereochemically pure cis-4P-PDOT has consistently defined it as a selective antagonist without intrinsic agonist activity [1]. This functional purity is essential for clean pharmacological studies.

Functional Antagonism

Class-level

Pure cis: antagonist (intrinsic activity 0)
Mixed 4P-PDOT: partial agonist (0.37)

Functional GTPγS assay, human MT2

Reduces confounding partial agonism for antagonist studies

SAR-based inference for pure cis-isomer

Evidence Dimension	Functional activity at human MT2 receptor (Intrinsic activity relative to melatonin)
Target Compound Data	cis-4P-PDOT: Antagonist (relative intrinsic activity = 0, inferred for the pure isomer from SAR studies [1])
Comparator Or Baseline	Mixed 4P-PDOT (diastereomeric mixture): Partial agonist with relative intrinsic activity of 0.37 [2].
Quantified Difference	Pure cis-isomer provides functional antagonism without the confounding partial agonism seen in mixtures.
Conditions	Functional assays ([35S]GTPγS binding) in membranes from NIH3T3 cells expressing human MT2 receptors [2].

Why This Matters

Using a compound with undefined partial agonist activity can lead to false negatives or misinterpretation of results in antagonist studies. The defined cis-isomer ensures a clean, reproducible antagonist phenotype.

• [1] Spadoni G, Bedini A, Rivara S, Mor M. Melatonin receptor agonists: new options for insomnia and depression treatment. CNS Neurosci Ther. 2011;17(6):733-41. View Source
• [2] Nonno R, Pannacci M, Lucini V, Angeloni D, Fraschini F, Stankov BM. Ligand efficacy and potency at recombinant human MT2 melatonin receptors: evidence for agonist activity of some mt1-antagonists. Br J Pharmacol. 1999;127(5):1288-94. View Source

High Chemical Purity & Defined Stereochemistry

Commercial sources for cis-4P-PDOT specify a purity of ≥98%, ensuring a well-defined, single diastereomer for research . This contrasts with generic '4P-PDOT,' which may be sold as an undefined mixture of cis and trans isomers, introducing significant and uncharacterized variability into experimental systems. The high purity and defined stereochemistry of cis-4P-PDOT are critical for generating reproducible, interpretable data [1].

Chemical Purity

Specification review

≥98% purity, single cis-diastereomer

Versus generic 4P-PDOT mixtures

Supports lot consistency and dose-response accuracy

Vendor QC and reported synthesis data

Evidence Dimension	Chemical purity and stereochemical definition
Target Compound Data	≥98% purity, defined cis-configuration
Comparator Or Baseline	Generic 4P-PDOT: Variable purity, undefined mixture of diastereomers.
Quantified Difference	The defined stereoisomer provides a known, single active species, whereas generic 4P-PDOT is a variable mixture.
Conditions	Quality control specifications from commercial vendors and synthesis reports [REFS-1, REFS-2].

Why This Matters

High, defined purity reduces experimental noise, improves dose-response accuracy, and is essential for meeting the reproducibility standards of high-impact journals.

• [1] Lucarini S, Bedini A, Spadoni G, Piersanti G. An improved synthesis of cis-4-phenyl-2-propionamidotetralin (4-P-PDOT): a selective MT2 melatonin receptor antagonist. Org Biomol Chem. 2008;6(1):147-50. View Source

cis-4P-PDOT Research Applications

Circadian Phase Shift Studies

cis-4P-PDOT's exceptional MT2 selectivity makes it the gold standard for definitively attributing melatonin's circadian effects to MT2 receptor activation. In vivo studies have demonstrated that systemic administration of cis-4P-PDOT specifically blocks melatonin-induced phase advances of circadian activity rhythms, a process linked to the MT2 receptor, without affecting the clock on its own [1]. This allows researchers to clearly delineate MT2-specific pathways in the suprachiasmatic nucleus (SCN).

Neuroprotection & Antioxidant Signaling

cis-4P-PDOT is a critical tool for investigating the neuroprotective and antioxidant effects mediated specifically by the MT2 receptor. Research shows that cis-4P-PDOT significantly counteracts melatonin's antioxidant actions, including the restoration of the GSH/GSSG ratio, the inhibition of phospho-ERK activation, and the blockade of Nrf2 nuclear translocation and DNA-binding activity . This precise antagonism enables the identification of MT2-dependent pathways in models of oxidative stress and neurodegeneration.

Cellular & Explant Model Studies

Given its high affinity and defined stereochemistry, cis-4P-PDOT is ideal for ex vivo and in vitro studies where high concentrations of non-selective antagonists might produce off-target effects. Its use in cell lines and tissue explants allows for the precise investigation of MT2-mediated signaling pathways, such as modulation of ion channels [2], without the confounding influence of MT1 receptor activation. This is critical for generating clean, interpretable data on MT2-specific functions.

Application

Selection Property

Validation Focus

Circadian phase shift research

MT2-selective antagonist with stereochemical definition

Melatonin-mediated phase-advance endpoint response

Neuroprotection signaling studies

Defined cis-isomer for pathway-specific blockade

GSH/GSSG, p-ERK, Nrf2 pathway-response endpoints

Cellular and explant model research

High-purity single diastereomer

Ion channel modulation and MT2-specific signaling readouts

• [1] Dubocovich ML, Yun K, Al-Ghoul WM, Benloucif S, Masana MI. Selective MT2 melatonin receptor antagonists block melatonin-mediated phase advances of circadian rhythms. FASEB J. 2005;19(5):1-16. View Source
• [2] Zhao WJ, Zhang M, Miao Y, Yang XL, Wang Z. Melatonin modulates glycine currents of retinal ganglion cells in rat. Neuroreport. 2007;18(16):1675-9. View Source